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Compound of Interest

5-bromo-1,3-dimethyl-2,3-dihydro-
Compound Name:
1H-1,3-benzodiazol-2-one

Cat. No.: B1373073

In the landscape of modern drug discovery and development, the identification and
optimization of key molecular intermediates are paramount to the successful synthesis of novel
therapeutics. One such pivotal molecule is 5-amino-3-(4-phenoxyphenyl)-1H-pyrazole-4-
carbonitrile. While there may be some ambiguity in the literature regarding its CAS number,
with 330792-70-6 being the most consistently cited identifier, its role is unequivocally
established. This pyrazole derivative has garnered significant attention as a crucial building
block in the synthesis of targeted cancer therapies, most notably the second-generation
Bruton's tyrosine kinase (BTK) inhibitors.[1][2] Its structural features, including a pyrazole core,
an amino group, a phenoxyphenyl moiety, and a carbonitrile group, contribute to its unique
reactivity and make it a valuable scaffold in medicinal chemistry.[1]

This technical guide provides a comprehensive overview of 5-amino-3-(4-phenoxyphenyl)-1H-
pyrazole-4-carbonitrile for researchers, scientists, and drug development professionals. We will
delve into its physicochemical properties, established synthetic routes, and its critical
application in the synthesis of BTK inhibitors, supported by detailed experimental protocols and
pathway diagrams.

Physicochemical Properties and Characterization

5-Amino-3-(4-phenoxyphenyl)-1H-pyrazole-4-carbonitrile is typically a light yellow to off-white
powder.[2][3] A summary of its key physicochemical properties is presented in the table below.
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Property Value Source
Molecular Formula C16H12N4O [4]
Molecular Weight 276.29 g/mol [4]
Appearance Light yellow to off-white Be
powder

Boiling Point 585.3 £ 50.0 °C (Predicted) [3]
Density 1.37 £ 0.1 g/cm? (Predicted) [3]
Flash Point 307.8 °C [3]

pKa 10.83 + 0.50 (Predicted) [3]
Solubility DMSO (Slightly) [3]

Keep in a dark place, under an
Storage inert atmosphere, at room [5]

temperature.

Characterization of this compound is typically achieved through standard analytical techniques
such as Fourier-transform infrared (FTIR) spectroscopy, proton and carbon nuclear magnetic
resonance (*H NMR, 3C NMR) spectroscopy, and mass spectrometry to confirm its structure
and purity.[6][7]

Synthesis of 5-Amino-3-(4-phenoxyphenyl)-1H-
pyrazole-4-carbonitrile

The synthesis of 5-amino-3-(4-phenoxyphenyl)-1H-pyrazole-4-carbonitrile and related pyrazole
derivatives often employs a one-pot, three-component reaction, which is an efficient and
environmentally friendly approach.[7][8] A general and widely adopted method involves the
cyclocondensation of an a,a-dicyanoketene derivative with hydrazine hydrate under controlled
conditions.[1]

A representative synthetic workflow is illustrated in the diagram below:
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Caption: Synthetic workflow for 5-amino-3-(4-phenoxyphenyl)-1H-pyrazole-4-carbonitrile.

Detailed Experimental Protocol: One-Pot Synthesis

The following is a representative, generalized protocol for the synthesis of 5-amino-3-(4-
phenoxyphenyl)-1H-pyrazole-4-carbonitrile. Researchers should consult specific literature for
optimized conditions and catalyst selection.

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, dissolve the aromatic aldehyde (e.g., 4-phenoxybenzaldehyde) (1 mmol) and
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malononitrile (1 mmol) in a suitable solvent such as ethanol.[9]

e Knoevenagel Condensation: Add a catalytic amount of a suitable base (e.g., piperidine or a
heterogeneous catalyst) to the mixture. Stir the reaction at room temperature or with gentle
heating. Monitor the formation of the Knoevenagel condensation product by thin-layer
chromatography (TLC).[9]

e Cyclization: Once the initial reaction is complete, add phenylhydrazine or hydrazine hydrate
(2 mmol) to the reaction mixture.[9][10]

e Reaction Completion and Work-up: Continue stirring the reaction, with heating if necessary,
until TLC analysis indicates the consumption of the intermediate and formation of the desired
pyrazole product.

« |solation and Purification: Cool the reaction mixture to room temperature. The product may
precipitate from the solution. If so, collect the solid by filtration. If not, concentrate the solvent
under reduced pressure. The crude product can be purified by recrystallization from a
suitable solvent, such as ethanol, to yield the pure 5-amino-3-(4-phenoxyphenyl)-1H-
pyrazole-4-carbonitrile.[6][9]

Application in the Synthesis of Bruton's Tyrosine
Kinase (BTK) Inhibitors

The primary and most significant application of 5-amino-3-(4-phenoxyphenyl)-1H-pyrazole-4-
carbonitrile is as a key intermediate in the synthesis of Bruton's tyrosine kinase (BTK)
inhibitors, such as Ibrutinib and Zanubrutinib.[1][2][3] These drugs are at the forefront of
treating various B-cell malignancies.

The pyrazole-based intermediate is crucial for constructing the core structure of these
inhibitors. A generalized schematic of its role in the synthesis of a BTK inhibitor is presented
below.
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Caption: Simplified BTK signaling pathway and inhibitor action.

Conclusion
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5-Amino-3-(4-phenoxyphenyl)-1H-pyrazole-4-carbonitrile stands out as a molecule of
significant interest in the field of medicinal chemistry and drug development. Its versatile
pyrazole scaffold and strategic functional groups make it an indispensable intermediate in the
synthesis of a new generation of targeted cancer therapies. A thorough understanding of its
properties, synthesis, and application is crucial for scientists and researchers working on the
development of novel kinase inhibitors and other therapeutics. The continued exploration of
efficient and green synthetic routes for this and similar intermediates will undoubtedly pave the
way for more accessible and affordable life-saving medications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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